Cas no 18835-35-3 (1-Nonacosene)

1-Nonacosene structure
1-Nonacosene structure
Product Name:1-Nonacosene
CAS No:18835-35-3
MF:C29H58
MW:406.770829677582
CID:1383425
PubChem ID:156989
Update Time:2025-04-20

1-Nonacosene Chemical and Physical Properties

Names and Identifiers

    • 1-Nonacosene
    • 2O2E2YG4ZP
    • UNII-2O2E2YG4ZP
    • Q27147832
    • 18835-35-3
    • LMFA11000321
    • Nonacosene
    • CHEBI:78471
    • DTXSID60998318
    • nonacos-1-ene
    • UBMJSQAFNUWJEG-UHFFFAOYSA-N
    • 77046-61-8
    • Inchi: 1S/C29H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3H,1,4-29H2,2H3
    • InChI Key: UBMJSQAFNUWJEG-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCCCCC)CCCCCCCCCCCCCC=C

Computed Properties

  • Exact Mass: 406.45414
  • Monoisotopic Mass: 406.454
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 26
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.809
  • Boiling Point: 431.8°C at 760 mmHg
  • Flash Point: 266.3°C
  • Refractive Index: 1.454
  • PSA: 0
  • LogP: 11.33490
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